Cas no 2379322-26-4 (3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 2379322-26-4
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD32631781
• CID: 5075098
• Update Time: 2026-03-01

3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde

• MDL： MFCD32631781
• Inchi： 1S/C15H10F4O2/c16-14-11(8-20)6-12(15(17,18)19)7-13(14)21-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： DJVUWNLDWYXULL-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC(C(F)(F)F)=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde

Introduction to 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 2379322-26-4)

3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde, identified by the CAS number 2379322-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl aldehydes, characterized by its aromatic ring system functionalized with both fluoro and trifluoromethyl groups, alongside a benzyloxy substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The presence of a fluoro atom at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring imparts unique electronic and steric properties to the molecule. These substituents are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacological activity. In particular, the trifluoromethyl group is frequently employed in medicinal chemistry due to its ability to enhance lipophilicity and metabolic resistance, while the fluoro atom can influence both electronic distribution and hydrogen bonding interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such fluorinated aromatic aldehydes in designing novel therapeutic agents. Studies have demonstrated that compounds incorporating these motifs can exhibit enhanced binding interactions with biological targets, such as enzymes and receptors, due to their optimized size, shape, and polarity. This has spurred interest in synthesizing derivatives of 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde for use in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

In the context of drug development, aldehydes serve as versatile intermediates in the synthesis of more complex molecules. The formyl group in 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde provides a reactive site for further functionalization via condensation reactions with various nucleophiles, including amines, hydrazines, and heterocyclic compounds. This reactivity has been leveraged in the synthesis of pharmacophores relevant to diverse therapeutic areas, such as antiviral, anti-inflammatory, and anticancer agents.

One particularly intriguing application of this compound lies in its potential use as a building block for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. The combination of electronic effects from the fluoro and trifluoromethyl groups, coupled with the steric bulk provided by the benzyloxy moiety, suggests that derivatives of 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde could modulate kinase activity effectively. Preliminary computational studies have indicated that such modifications could lead to improved selectivity over off-target enzymes.

Furthermore, the role of fluorinated compounds in enhancing drug bioavailability has been well-documented. The lipophilic nature imparted by the trifluoromethyl group can improve membrane permeability, while the electron-withdrawing effect of the fluoro atom can increase metabolic stability against oxidative degradation. These properties are particularly valuable in oral formulations where first-pass metabolism poses a significant challenge. As a result, 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde represents an attractive scaffold for developing next-generation pharmaceuticals with improved pharmacokinetic profiles.

Recent research has also explored the photophysical properties of fluorinated aromatic systems. The presence of both fluoro and trifluoromethyl groups can influence fluorescence emission characteristics, making this compound a candidate for applications in bioimaging and fluorescent probes. Such applications are increasingly relevant in diagnostic medicine, where real-time visualization of biological processes is crucial for early detection and monitoring of diseases.

The synthesis of 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce fluoro and trifluoromethyl substituents at specific positions on the benzene ring, followed by benzylation to protect or modify existing hydroxyl groups. Advances in synthetic methodologies have enabled more efficient routes to these complex molecules, reducing both reaction times and waste generation.

In conclusion,3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 2379322-26-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric features makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As computational methods continue to refine our understanding of molecular interactions,3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzaldehyde is poised to play an increasingly important role in drug discovery efforts worldwide.